Cas no 105603-53-0 (Propan-2-yl 3,4-Dihydroxybenzoate)

• Product Name: Propan-2-yl 3,4-Dihydroxybenzoate
• CAS No: 105603-53-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD24390050
• CID: 1156820
• PubChem ID: 11321514
• Update Time: 2025-04-20

Propan-2-yl 3,4-Dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-dihydroxy-, 1-methylethyl ester
• G55005
• AKOS027247456
• Z292797840
• protocatechuic acid isopropyl ester
• Propan-2-yl 3,4-dihydroxybenzoate
• EN300-202212
• Isopropyl protocatechuate
• 105603-53-0
• SCHEMBL39248
• Isopropyl 3,4-Dihydroxybenzoate
• BDBM50428393
• Propan-2-yl3,4-dihydroxybenzoate
• CHEMBL2333589
• Propan-2-yl 3,4-Dihydroxybenzoate

• MDL： MFCD24390050
• Inchi： 1S/C10H12O4/c1-6(2)14-10(13)7-3-4-8(11)9(12)5-7/h3-6,11-12H,1-2H3
• InChI Key： LGFUKKJQWVKLJZ-UHFFFAOYSA-N
• SMILES： CC(OC(C1C=C(O)C(O)=CC=1)=O)C

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters